BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Tungsten-183: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725

For researchers, scientists, and drug development professionals, the proper management and
disposal of all laboratory materials are paramount to ensuring a safe and compliant work
environment. While the isotope Tungsten-183 is, for all practical purposes, considered stable
and non-radioactive, it is still a heavy metal.[1][2][3][4] Therefore, its disposal must adhere to
the guidelines for heavy metal waste to prevent environmental contamination. This guide

provides essential safety and logistical information for the proper handling and disposal of
Tungsten-183.

Understanding Tungsten-183: Key Characteristics

While some technical sources may cite a very long half-life for Tungsten-183, it is not
regulated as a radioactive material and does not require specialized radioactive waste disposal

procedures.[5][6][7] The primary consideration for its disposal is its classification as a heavy
metal.

Property Value

Isotopic Symbol 183\

Considered Stable (Not regulated as
radioactive)[1][2][3][4]

Radioactive Nature

Physical Form in Labs Metal powder, oxide (WQs3), alloys, or in solution

Primary Disposal Concern Heavy Metal Toxicity
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Immediate Safety and Handling Protocols

Before disposal, it is crucial to handle Tungsten-183 with the appropriate safety measures to
minimize exposure.

Personal Protective Equipment (PPE):

o Gloves: Always wear nitrile gloves when handling tungsten compounds.
o Eye Protection: Safety glasses or goggles are mandatory.

» Lab Coat: A standard lab coat should be worn to protect from spills.

o Respiratory Protection: If working with fine powders or creating dust, a respirator may be
necessary to prevent inhalation.

Handling Guidelines:

o Handle tungsten and its compounds in a well-ventilated area, preferably within a fume hood,
especially when dealing with powders.

e Avoid generating dust.

» Keep tungsten waste containers clearly labeled and sealed.

Step-by-Step Disposal Procedure

The disposal of Tungsten-183 should follow a systematic process of identification, segregation,
containment, and removal by a certified hazardous waste contractor.

Step 1: Identification and Segregation

« ldentify all waste streams containing Tungsten-183. This includes unused chemicals,
contaminated labware (e.g., weighing boats, pipette tips), and solutions.

o Segregate tungsten waste from other waste streams, particularly from other heavy metals
like lead and mercury, to facilitate recycling and proper disposal.[8]
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Step 2: Containment
e Solid Waste:

o Non-sharp solids (e.g., contaminated gloves, wipes): Place in a clearly labeled, sealed,
heavy-duty plastic bag.

o Sharp solids (e.g., contaminated needles, broken glassware): Place in a designated
sharps container for heavy metal waste.[3]

o Powders: Keep in their original, tightly sealed containers whenever possible. If
transferring, use a labeled, leak-proof container.

e Liquid Waste:

o Collect in a dedicated, leak-proof, and chemically resistant container (e.g., a high-density
polyethylene bottle) with a secure screw cap.[8]

o Do not mix different types of liquid tungsten waste (e.g., acidic and basic solutions).
Step 3: Labeling

o Clearly label all waste containers with the following information:

[¢]

The words "Hazardous Waste"

o The full chemical name: "Tungsten-183 Waste" and specify the compound if known (e.qg.,
"Tungsten (VI) Oxide").

o The physical state of the waste (solid or liquid).

o The primary hazard (e.g., "Heavy Metal").

o The date the waste was first added to the container.

o The name and contact information of the generating researcher or lab.

Step 4: Storage
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» Store sealed and labeled waste containers in a designated, secure area away from general
laboratory traffic.

e Ensure the storage area has secondary containment to capture any potential leaks.
Step 5: Disposal and Recycling

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Do not dispose of tungsten waste down the
drain or in regular trash.

e Recycling is the preferred method for tungsten disposal.[9][10][11][12] Many companies
specialize in the recycling of tungsten scrap, which is more environmentally friendly and
cost-effective than landfilling.[9][10][11][12] Your EHS office can provide information on
certified recycling vendors.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Tungsten-183
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Tungsten-183 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Tungsten-183, upholding the highest standards of
laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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